Cas no 35283-09-1 (2-Propynoic acid,3-(3-nitrophenyl)-, ethyl ester)

• Product Name: 2-Propynoic acid,3-(3-nitrophenyl)-, ethyl ester
• CAS No: 35283-09-1
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 295536
• PubChem ID: 13281361
• Update Time: 2025-04-19

2-Propynoic acid,3-(3-nitrophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid,3-(3-nitrophenyl)-, ethyl ester
• ethyl 3-(3-nitrophenyl)prop-2-ynoate
• 3-Nitrophenyl-propinsaeureethylester
• C11H9NO4
• (3-NITRO-PHENYL)-PROPYNOIC ACID ETHYL ESTER
• 35283-09-1
• DTXSID50534446
• ethyl 3-(3-nitrophenyl)propynoate
• (3-NITRO-PHENYL)-PROPYNOICACIDETHYLESTER
• EN300-743524
• SCHEMBL8221616
• (3-nitrophenyl)propynoic acid ethyl ester

• Inchi： 1S/C11H9NO4/c1-2-16-11(13)7-6-9-4-3-5-10(8-9)12(14)15/h3-5,8H,2H2,1H3
• InChI Key： BDBUSSJVLJJIDV-UHFFFAOYSA-N
• SMILES： O(C(C#CC1=CC=CC(=C1)[N+](=O)[O-])=O)CC

Computed Properties

• Exact Mass: 219.05300
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 2.03260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes